Cas no 852134-68-0 (6-(4-methoxyphenyl)-3-methyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: 6-(4-methoxyphenyl)-3-methyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 852134-68-0
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 5555554
• Update Time: 2025-06-15

6-(4-methoxyphenyl)-3-methyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-2-carboxamide, 6-(4-methoxyphenyl)-3-methyl-N-(1-methylethyl)-
• 6-(4-methoxyphenyl)-3-methyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide

• Inchi： 1S/C17H19N3O2S/c1-10(2)18-16(21)15-11(3)20-9-14(19-17(20)23-15)12-5-7-13(22-4)8-6-12/h5-10H,1-4H3,(H,18,21)
• InChI Key： SKLRQEFLTPRXIV-UHFFFAOYSA-N
• SMILES： S1C(C(NC(C)C)=O)=C(C)N2C=C(C3=CC=C(OC)C=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-(4-methoxyphenyl)-3-methyl-N-(propan-2-yl)imidazo2,1-b1,3thiazole-2-carboxamide

Introduction to Compound with CAS No. 852134-68-0 and Its Applications

The compound with the CAS number 852134-68-0 is a highly specialized molecule that has garnered significant attention in the field of chemical and biomedical research. Its systematic name, 6-(4-methoxyphenyl)-3-methyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, reflects its complex structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its synthesis, properties, and the latest research findings that highlight its significance in modern pharmaceutical development.

The molecular structure of this compound encompasses several key functional groups that contribute to its unique chemical behavior. The presence of an imidazo[2,1-b][1,3]thiazole core is particularly noteworthy, as this scaffold is known for its role in various bioactive molecules. The core structure is further modified with a 4-methoxyphenyl group at the 6-position and a methyl group at the 3-position, which enhances its binding affinity and selectivity towards specific biological targets. Additionally, the N-(propan-2-yl) substituent at the 2-position of the imidazo[2,1-b][1,3]thiazole ring introduces additional complexity and potential for diverse interactions with biological systems.

The synthesis of 6-(4-methoxyphenyl)-3-methyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The construction of the imidazo[2,1-b][1,3]thiazole ring is typically achieved through cyclization reactions involving appropriate precursors. The introduction of the 4-methoxyphenyl group and the methyl group is accomplished through Friedel-Crafts alkylation or acylation reactions. Finally, the N-(propan-2-yl) substituent is incorporated via nucleophilic substitution or other suitable coupling reactions. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluations.

The physicochemical properties of this compound are influenced by its intricate molecular structure. The presence of polar functional groups such as amide and thiazole rings enhances its solubility in polar solvents, making it suitable for various pharmacological assays. Additionally, the aromatic rings contribute to its stability under different storage conditions. These properties are essential for formulating the compound into viable drug candidates and ensuring their efficacy in biological systems.

In recent years, significant research has focused on exploring the biological activities of molecules containing the imidazo[2,1-b][1,3]thiazole scaffold. Studies have demonstrated that these compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications present in 6-(4-methoxyphenyl)-3-methyl-N-(propan-2-yl)imidazo[2,1-b][1,3]thiazole-2-carboxamide may confer unique biological activities that distinguish it from other analogs in this class.

One particularly exciting area of research involves the investigation of this compound's potential as an antimicrobial agent. Emerging evidence suggests that imidazo[2,1-b][1,3]thiazole derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features of our compound may enhance its ability to interact with bacterial targets while minimizing toxicity to host cells. Preliminary in vitro studies have shown promising results in terms of inhibitory activity against various bacterial strains, including those resistant to conventional antibiotics.

The anti-inflammatory potential of this compound has also been explored in detail. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways such as NF-κB and MAPK signaling cascades, imidazo[2,1-b][1,3]thiazole derivatives can exert significant anti-inflammatory effects. Our compound's unique structural composition suggests that it may selectively inhibit key inflammatory mediators without triggering adverse side effects.

Furthermore, there is growing interest in leveraging these compounds for anticancer applications. Cancer cells often exhibit altered metabolic profiles and signaling pathways compared to normal cells. The ability of imidazo[2,1-b][1,3]thiazole derivatives to disrupt these aberrant processes makes them attractive candidates for oncology research. Early studies have indicated that our compound can induce apoptosis in cancer cell lines by activating stress response pathways and inhibiting survival signals.

The development of novel drug candidates relies heavily on advancements in computational chemistry and high-throughput screening techniques. These tools enable researchers to predict molecular interactions and optimize lead compounds efficiently. In the context of our compound, computational studies have been instrumental in identifying key binding pockets on target proteins and designing structural analogs with enhanced potency.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies on our compound have revealed favorable absorption、distribution、metabolism،and excretion (ADME) properties。These findings suggest that it may exhibit good bioavailability and reasonable tissue distribution，making it suitable for systemic administration。

In conclusion，the compound with CAS number 852134-68-0 represents a promising candidate for further development in pharmaceutical applications。Its complex structure，unique functional groups，and demonstrated biological activities make it an attractive molecule for therapeutic intervention。Ongoing research efforts are focused on refining its pharmacological properties，optimizing synthetic routes，and exploring novel applications。With continued investigation，this compound has the potential to contribute significantly to advancements in medicine。